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Compound of Interest

Compound Name: Sodium anthranilate

Cat. No.: B1290561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of sodium
anthranilate as a precipitating agent in the gravimetric analysis of various metal ions.

Gravimetric analysis is a highly accurate and precise method for quantitative analysis, relying

on the measurement of mass. Sodium anthranilate (C₇H₆NNaO₂) is an effective reagent for

the selective precipitation of several metal ions, forming stable, insoluble metal anthranilate

complexes.

Introduction
Sodium anthranilate, the sodium salt of anthranilic acid, is a versatile organic precipitating

agent used in the quantitative determination of various metal ions. The functional groups of the

anthranilate ion, the carboxylate and the amino group, allow it to form stable chelate complexes

with metal cations. This property makes it a valuable reagent in gravimetric analysis, where the

selective precipitation of a metal ion from a solution, followed by filtration, drying, and weighing

of the precipitate, allows for the accurate determination of the metal's concentration.

This application note provides a general protocol for the gravimetric determination of metals

using sodium anthranilate and includes specific data for several common metal ions where

information is available. It is important to note that for some metal ions, complete quantitative

data for this specific method are not readily available in the literature, and therefore,

optimization of the procedure may be required.
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Principle of the Method
The gravimetric determination of a metal ion (Mⁿ⁺) using sodium anthranilate involves the

following reaction:

n C₇H₆NNaO₂(aq) + Mⁿ⁺(aq) → M(C₇H₆NO₂)ₙ(s) + n Na⁺(aq)

The metal anthranilate precipitate, M(C₇H₆NO₂)ₙ, is sparingly soluble in the solution from which

it is precipitated. By carefully controlling experimental conditions such as pH, temperature, and

reagent concentration, quantitative precipitation can be achieved. The precipitate is then

collected, washed to remove impurities, dried to a constant weight, and weighed. The mass of

the metal in the original sample is then calculated using the known stoichiometry of the

precipitate.

General Experimental Protocol
The following is a general procedure for the gravimetric determination of metal ions using

sodium anthranilate. Specific parameters for individual metals should be optimized based on

the data provided in the subsequent sections.

3.1. Materials and Reagents

Sodium Anthranilate Solution (e.g., 3% w/v): Dissolve the appropriate mass of sodium
anthranilate in deionized water. The concentration may need to be adjusted based on the

specific metal being analyzed.

Metal Salt Solution: A solution containing the metal ion to be analyzed.

pH-adjusting solutions: Dilute solutions of a weak acid (e.g., acetic acid) and a weak base

(e.g., ammonia solution or sodium acetate) to control the pH of the precipitation medium.

Wash Solution: A dilute solution of sodium anthranilate or another appropriate electrolyte to

wash the precipitate and prevent peptization.

Deionized Water

Analytical Balance
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Beakers, Graduated Cylinders, Pipettes

Heating Plate/Water Bath

Filtration apparatus: Sintered glass crucible (Gooch crucible) or ashless filter paper with a

funnel.

Drying Oven

Desiccator

3.2. Procedure

Sample Preparation: Accurately weigh a suitable amount of the sample containing the metal

ion and dissolve it in a known volume of deionized water in a beaker.

pH Adjustment: Adjust the pH of the solution to the optimal range for the specific metal ion

using the appropriate buffer or pH-adjusting solutions. This is a critical step to ensure

quantitative precipitation and to minimize interferences.

Precipitation: Heat the solution to about 60-80 °C. Slowly, and with constant stirring, add a

slight excess of the sodium anthranilate solution. The formation of a precipitate will be

observed.

Digestion: Keep the beaker with the precipitate on a water bath or a hot plate at a controlled

temperature (e.g., 60-80 °C) for a period of 30-60 minutes. This process, known as digestion,

promotes the growth of larger, purer crystals that are easier to filter.

Filtration: Allow the precipitate to settle. Decant the supernatant liquid through a pre-weighed

sintered glass crucible or ashless filter paper. Transfer the precipitate to the filter and wash it

with a small amount of the appropriate wash solution to remove any adsorbed impurities.

Drying: Place the crucible or filter paper with the precipitate in a drying oven set to the

recommended temperature for the specific metal anthranilate. Dry to a constant weight. This

involves repeated cycles of drying, cooling in a desiccator, and weighing until two

consecutive weighings are within an acceptable tolerance (e.g., ± 0.3 mg).
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Calculation: Calculate the mass of the metal in the original sample based on the mass of the

dried precipitate and the gravimetric factor.

Gravimetric Factor (GF) = (Atomic Mass of Metal) / (Formula Mass of Precipitate)

Mass of Metal = Mass of Precipitate × GF

Quantitative Data for Specific Metal Ions
The following tables summarize the available quantitative data for the gravimetric determination

of several metal ions using sodium anthranilate. It is important to note that some of this data

is derived from general precipitation studies and may require optimization for this specific

gravimetric method.

Table 1: Optimal Precipitation Conditions
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Metal Ion
Optimal pH Range for
Precipitation

Notes

Cadmium (Cd²⁺) 5.3 - 7.0 (for removal)

Optimal pH for quantitative

gravimetric analysis with

anthranilate requires

verification.

Cobalt (Co²⁺) 8.0 - 9.0

A study on cobalt oxide

nanoparticle synthesis

suggests this range. For

gravimetric analysis, a neutral

or very slightly acidic solution

is also reported.

Copper (Cu²⁺) ~8.1 (for hydroxide)

The optimal pH for copper

anthranilate precipitation

needs to be experimentally

determined.

Nickel (Ni²⁺) 5.0 - 9.0 (for hydroxide)

Precipitation of nickel

hydroxide begins around pH

5.5-6. The optimal range for

the anthranilate complex

should be investigated.

Manganese (Mn²⁺) > 8.5 (for carbonate)

The optimal pH for manganese

anthranilate precipitation

needs to be determined.

Lead (Pb²⁺) 8.0 - 8.5 (for hydroxide)

The optimal pH for lead

anthranilate precipitation

needs to be experimentally

determined.

Zinc (Zn²⁺) ~9.5 (for hydroxide)

A neutral or very slightly acidic

solution is often recommended

for zinc anthranilate

precipitation.
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Table 2: Properties of Metal Anthranilate Precipitates

Metal Ion
Formula of
Precipitate

Molecular
Weight of
Precipitate (
g/mol )

Gravimetric
Factor

Recommended
Drying
Temperature
(°C)

Cadmium (Cd²⁺) Cd(C₇H₆NO₂)₂ 386.72 0.2905
Data not

available

Cobalt (Co²⁺) Co(C₇H₆NO₂)₂ 331.26 0.1778 115

Copper (Cu²⁺) Cu(C₇H₆NO₂)₂ 335.87 0.1892

Data not

available (drying

under vacuum

reported)

Nickel (Ni²⁺) Ni(C₇H₆NO₂)₂ 331.02 0.1773

~110-120 (by

analogy with

other Ni

complexes)

Manganese

(Mn²⁺)
Mn(C₇H₆NO₂)₂ 327.26 0.1679

Data not

available (drying

under vacuum

reported)

Lead (Pb²⁺) Pb(C₇H₆NO₂)₂ 479.53 0.4321
90 (for other lead

precipitates)

Zinc (Zn²⁺) Zn(C₇H₆NO₂)₂ 337.71 0.1934 110

Note: The molecular weights and gravimetric factors are calculated based on the anhydrous

form of the precipitates. The presence of water of hydration would alter these values and

should be determined experimentally through techniques like thermogravimetric analysis

(TGA).

Interferences
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Sodium anthranilate is a selective but not a specific reagent. Several metal ions can form

precipitates with anthranilate, leading to potential interferences. The selectivity can be

significantly improved by controlling the pH of the solution. For example, by adjusting the pH, it

is possible to selectively precipitate certain metals while others remain in solution.

Common interfering ions may include other transition metals that form insoluble anthranilates

under similar pH conditions. Masking agents can sometimes be employed to prevent the

precipitation of interfering ions. For instance, citrate or tartrate ions can be used to form soluble

complexes with ions like Fe³⁺ and Al³⁺, preventing their precipitation as hydroxides in the

buffered solution.

A study on the gravimetric determination of cobalt with anthranilic acid noted that the results

could be slightly high, possibly due to co-precipitation of the reagent itself. Therefore, using the

minimum necessary excess of the precipitating agent is recommended.

Visualization of the Experimental Workflow
The following diagram illustrates the logical workflow of the gravimetric analysis protocol using

sodium anthranilate.
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Workflow for Gravimetric Analysis with Sodium Anthranilate

1. Sample Preparation
(Dissolve Weighed Sample)

2. pH Adjustment
(Add Buffer/Acid/Base)

3. Precipitation
(Add Sodium Anthranilate Solution)

4. Digestion
(Heat at 60-80 °C)

5. Filtration & Washing
(Separate Precipitate)

6. Drying
(Dry to Constant Weight)

7. Weighing
(Analytical Balance)

8. Calculation
(Determine Metal Content)

Click to download full resolution via product page

Gravimetric analysis workflow using sodium anthranilate.

Conclusion
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Sodium anthranilate is a valuable reagent for the gravimetric determination of several metal

ions. The provided protocol offers a general framework for conducting such analyses. For

accurate and reliable results, it is crucial to carefully control the experimental parameters,

particularly the pH of the precipitation medium and the drying temperature of the precipitate.

The quantitative data summarized in this note serves as a starting point, and for metals where

specific data is lacking, experimental optimization is highly recommended. The selectivity of the

method can be enhanced through careful pH control and the use of masking agents to mitigate

interferences.

To cite this document: BenchChem. [Application Notes and Protocols for Gravimetric
Analysis Using Sodium Anthranilate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290561#protocol-for-using-sodium-anthranilate-in-
gravimetric-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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